CID 71387551
Description
Based on , which references a CID-associated study, the compound is characterized via GC-MS (Figure 1C) and vacuum distillation fractionation (Figure 1D), suggesting it is a volatile or semi-volatile organic compound. Its mass spectrum (Figure 1D) and chromatographic profile imply a molecular weight and fragmentation pattern consistent with terpenoids or related natural products . However, the exact structural class (e.g., alkaloid, flavonoid) remains unspecified due to incomplete metadata.
Properties
CAS No. |
62321-19-1 |
|---|---|
Molecular Formula |
C3H9F2GeP |
Molecular Weight |
186.70 g/mol |
InChI |
InChI=1S/C3H9F2P.Ge/c1-6(2,3,4)5;/h1-3H3; |
InChI Key |
MYHIVKOBDCYUFU-UHFFFAOYSA-N |
Canonical SMILES |
CP(C)(C)(F)F.[Ge] |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
Industrial Production Methods
Industrial production of CID 71387551 would likely involve scaling up the laboratory synthesis methods to accommodate larger quantities. This process would require optimization of reaction conditions, use of industrial-grade equipment, and adherence to safety and environmental regulations.
Chemical Reactions Analysis
Types of Reactions
CID 71387551 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are facilitated by the presence of specific functional groups within the molecule, which interact with reagents under controlled conditions.
Common Reagents and Conditions
Common reagents used in the reactions involving this compound include oxidizing agents, reducing agents, and nucleophiles. The reaction conditions, such as temperature, pressure, and solvent choice, are optimized to ensure the desired transformation of the compound.
Major Products
The major products formed from the reactions of this compound depend on the type of reaction and the reagents used. For example, oxidation reactions may yield oxidized derivatives, while substitution reactions may result in the replacement of specific functional groups with new ones.
Scientific Research Applications
CID 71387551 has a wide range of scientific research applications, including but not limited to:
Chemistry: The compound is used as a reagent or intermediate in various chemical reactions and synthesis processes.
Biology: this compound is studied for its potential biological activity and interactions with biomolecules.
Medicine: Research is ongoing to explore the compound’s potential therapeutic applications, including its effects on specific biological pathways and targets.
Industry: The compound may be used in the development of new materials, pharmaceuticals, and other industrial products.
Mechanism of Action
The mechanism of action of CID 71387551 involves its interaction with specific molecular targets and pathways. The compound may bind to enzymes, receptors, or other biomolecules, leading to changes in their activity and function. These interactions can result in various biological effects, depending on the context and concentration of the compound.
Comparison with Similar Compounds
Comparison with Similar Compounds
Table 1: Comparative Analysis of CID 71387551 and Oscillatoxin Derivatives
Key Findings:
Structural Divergence: Unlike oscillatoxins, which are macrocyclic polyketides, this compound exhibits terpenoid-like features (e.g., isoprene units) based on its GC-MS fragmentation pattern .
Methodological Overlap : Both this compound and oscillatoxins rely on mass spectrometry for characterization, though oscillatoxins additionally employ NMR for structural elucidation .
Functional Gaps: No biological data are available for this compound, whereas oscillatoxins demonstrate cytotoxic properties, highlighting a critical research gap .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
